Cas no 2549049-85-4 (3-{1-(5-fluoropyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione)

• Product Name: 3-{1-(5-fluoropyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione
• CAS No: 2549049-85-4
• MF: C₁₇H₁₈FN₅O₂S
• MW: 375.420525074005
• CID: 5314115
• PubChem ID: 154829072
• Update Time: 2025-07-09

3-{1-(5-fluoropyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3-amine, N-[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]-N-methyl-, 1,1-dioxide
• 3-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl](methyl)amino}-1lambda,2-benzothiazole-1,1-dione
• F6789-7449
• AKOS040730598
• 3-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl](methyl)amino}-1??,2-benzothiazole-1,1-dione
• 2549049-85-4
• 3-{1-(5-fluoropyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione

• Inchi： 1S/C17H18FN5O2S/c1-22(16-14-4-2-3-5-15(14)26(24,25)21-16)13-6-8-23(9-7-13)17-19-10-12(18)11-20-17/h2-5,10-11,13H,6-9H2,1H3
• InChI Key： VWKPNXKEWCVNEH-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N(C)C1CCN(C2N=CC(=CN=2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 375.11652417g/mol
• Monoisotopic Mass: 375.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.1±60.0 °C(Predicted)
• pka: 3.93±0.42(Predicted)

Additional information on 3-{1-(5-fluoropyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione

3-{1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione: A Comprehensive Overview

The compound 3-{1-(5-fluoropyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione, with CAS No. 2549049-85-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule's core structure consists of a benzothiazole ring system, which is fused with a pyrimidine moiety and a piperidine ring. These structural elements contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. The presence of the benzothiazole ring in this compound provides a platform for various functional groups to interact with biological targets. The integration of a pyrimidine ring further enhances the molecule's versatility, as pyrimidines are known for their role in nucleic acid synthesis and their ability to modulate enzyme activity. The piperidine ring, on the other hand, introduces flexibility and hydrogen bonding capabilities, which are crucial for optimizing pharmacokinetic properties such as bioavailability and metabolic stability.

The synthesis of this compound involves a series of intricate chemical reactions, including coupling reactions and cyclization processes. Researchers have employed advanced methodologies to optimize the synthesis pathway, ensuring high yields and purity. The use of microwave-assisted synthesis and continuous flow reactors has been reported to significantly improve the efficiency of this process. These advancements not only reduce production costs but also minimize environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. It exhibits potent inhibitory effects on several key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels has opened avenues for its application in treating neurological disorders such as epilepsy and chronic pain conditions.

The incorporation of fluorine atoms into the pyrimidine ring further enhances the compound's pharmacodynamic properties. Fluorine substitution is known to improve drug-likeness by increasing lipophilicity and enhancing metabolic stability. Recent research has also explored the effects of varying fluorine positions on the compound's bioactivity, providing valuable insights into structure-activity relationships (SAR). These studies have identified optimal fluorine substitution patterns that maximize biological efficacy while minimizing off-target effects.

Moreover, computational modeling techniques such as molecular docking and quantum mechanics have been employed to elucidate the binding mechanisms of this compound with its target proteins. These studies have revealed that the molecule interacts with critical residues in the active site through a combination of hydrogen bonding, hydrophobic interactions, and electrostatic forces. Such detailed mechanistic insights are invaluable for guiding further optimization efforts and refining lead compounds.

In conclusion, CAS No. 2549049-85-4 represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, coupled with its promising biological activity profiles, position it as a strong candidate for future drug development initiatives. Ongoing research continues to explore its therapeutic potential across diverse disease areas, underscoring its significance in modern pharmacological research.